Cas no 2171352-13-7 ((3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid)

• Product Name: (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid
• CAS No: 2171352-13-7
• MF: C₂₈H₃₄N₂O₅
• MW: 478.579967975616
• CID: 6286395
• PubChem ID: 165735958
• Update Time: 2025-10-10

(3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid Chemical and Physical Properties

Names and Identifiers

• (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid
• 2171352-13-7
• (3R)-3-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopentyl]formamido}heptanoic acid
• EN300-1475877

• Inchi： 1S/C28H34N2O5/c1-2-3-8-19(16-26(31)32)29-27(33)18-13-14-20(15-18)30-28(34)35-17-25-23-11-6-4-9-21(23)22-10-5-7-12-24(22)25/h4-7,9-12,18-20,25H,2-3,8,13-17H2,1H3,(H,29,33)(H,30,34)(H,31,32)/t18?,19-,20?/m1/s1
• InChI Key： FJDIIHYLBSJLRJ-IOJLRTSASA-N
• SMILES： O=C(C1CCC(C1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](CC(=O)O)CCCC

Computed Properties

• Exact Mass: 478.24677219g/mol
• Monoisotopic Mass: 478.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 721
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid

Comprehensive Analysis of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid (CAS No. 2171352-13-7)

The compound (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid, identified by its CAS No. 2171352-13-7, represents a sophisticated synthetic molecule with significant potential in pharmaceutical and biochemical research. This Fmoc-protected amino acid derivative is particularly notable for its structural complexity and versatility in peptide synthesis. The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group ensures robust protection of the amino functionality during solid-phase peptide synthesis (SPPS), a technique widely employed in drug discovery and development.

In recent years, the demand for custom peptide synthesis and modified amino acids has surged, driven by advancements in targeted therapeutics and personalized medicine. Researchers frequently search for terms like "Fmoc-protected building blocks" and "peptide coupling reagents", highlighting the growing interest in this niche. The cyclopentylformamido moiety in this compound further enhances its utility as a conformational constraint, a feature highly sought after in the design of bioactive peptides and peptidomimetics.

From a synthetic chemistry perspective, CAS No. 2171352-13-7 exemplifies the intersection of organic chemistry and biotechnology. Its heptanoic acid backbone provides a hydrophobic segment, which can influence the pharmacokinetic properties of derived peptides. This aligns with current trends in optimizing drug bioavailability and cell permeability, topics frequently explored in forums and academic discussions. The compound’s chiral center at the (3R)-position also underscores its relevance in stereoselective synthesis, a critical consideration in modern medicinal chemistry.

Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are essential for characterizing this compound, ensuring purity and structural integrity. These methods are often queried alongside "peptide characterization protocols", reflecting the compound’s role in high-precision applications. Additionally, the Fmoc group’s UV activity facilitates monitoring during synthesis, a practical advantage noted in many laboratory workflows.

The potential applications of (3R)-3-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopentylformamido}heptanoic acid extend beyond traditional peptide synthesis. Its unique structure makes it a candidate for developing enzyme inhibitors or receptor modulators, areas of intense research in oncology and metabolic disorders. Searches for "peptide-based therapeutics" and "conformationally restricted amino acids" often intersect with discussions about such specialized building blocks.

In summary, CAS No. 2171352-13-7 embodies the innovation driving contemporary chemical biology. Its multifaceted design addresses key challenges in peptide engineering, while its compatibility with standard SPPS protocols ensures broad applicability. As the scientific community continues to explore tailored molecular architectures, compounds like this will remain at the forefront of cutting-edge research.